N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide

• IUPAC Name: N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C20H26N2O3/c1-14(2)24-17-9-7-6-8-15(17)12-19(23)22-16-13-21-11-10-18(16)25-20(3,4)5/h6-11,13-14H,12H2,1-5H3,(H,22,23)
• InChI Key: GWEXXNIWYIDVQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1CC(=O)NC2=C(C=CN=C2)OC(C)(C)C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a pyridine ring substituted with a 2-methylpropan-2-yl group and an acetamide group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide typically involves multi-step organic reactions. The process begins with the preparation of the pyridine derivative, followed by the introduction of the 2-methylpropan-2-yl group through an etherification reaction. The final step involves the formation of the acetamide group via an amide coupling reaction. Common reagents used in these reactions include pyridine, 2-methylpropan-2-ol, and acetic anhydride .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for achieving high purity and yield .

Chemical Reactions Analysis

Types of Reactions

N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential for understanding its full potential .

Comparison with Similar Compounds

Similar Compounds

N-[4-[(2-methylpropan-2-yl)oxy]pyridin-3-yl]-2-(2-propan-2-yloxyphenyl)acetamide: Unique due to its specific substitution pattern and functional groups.

Other Pyridine Derivatives: Compounds with similar pyridine rings but different substituents.

Other Acetamide Derivatives: Compounds with acetamide groups but different aromatic rings.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and substitution pattern, which confer distinct chemical and biological properties .